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Compound of Interest

Compound Name: (2-Chloroethyl)cyclohexane

Cat. No.: B1282800 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety, handling, and Material Safety

Data Sheet (MSDS) information for (2-Chloroethyl)cyclohexane. The following sections detail

the chemical and physical properties, hazard identification, handling and storage procedures,

and toxicological information, with a focus on data presentation in tabular format, detailed

experimental protocols for irritation studies, and visualization of relevant signaling pathways.

Chemical and Physical Properties
(2-Chloroethyl)cyclohexane is a colorless liquid utilized in various chemical syntheses.[1] Its

key physical and chemical properties are summarized in the table below for easy reference.
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Property Value Source

Chemical Formula C₈H₁₅Cl [1][2][3]

Molecular Weight 146.66 g/mol [1][2][3]

CAS Number 1073-61-6 [1][2]

Boiling Point 82-82.5 °C at 20 Torr

Density 0.9724 g/cm³

Flash Point 66.3 ± 6.2 °C (Predicted)

Vapor Pressure
0.7 ± 0.4 mmHg at 25°C

(Predicted)

Refractive Index 1.451 (Predicted)

Storage Temperature 2-8°C [1][3]

Hazard Identification and GHS Classification
(2-Chloroethyl)cyclohexane is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are associated with its combustibility and irritant properties.[2][3]

Hazard Class GHS Category Hazard Statement

Flammable liquids 4 H227: Combustible liquid[2][3]

Skin corrosion/irritation 2
H315: Causes skin irritation[2]

[3]

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation[2][3]

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation[2][3]

Signal Word: Warning[2][3]
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Hazard Pictograms:

GHS Pictograms for (2-Chloroethyl)cyclohexane.

Safety, Handling, and Storage
Proper handling and storage of (2-Chloroethyl)cyclohexane are crucial to minimize exposure

and ensure laboratory safety.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and other

protective clothing as necessary to prevent skin contact.

Respiratory Protection: Use a NIOSH-approved respirator with an organic vapor cartridge if

working in a poorly ventilated area or if vapor concentrations are expected to be high.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Keep away from heat, sparks, and open flames.

Use non-sparking tools and explosion-proof equipment.

Ground and bond containers when transferring material.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

Recommended storage temperature is between 2-8°C.[1][3]

Store away from incompatible materials such as strong oxidizing agents.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 13 Tech Support

https://www.benchchem.com/product/b1282800?utm_src=pdf-body
https://www.benchchem.com/product/b1282800?utm_src=pdf-body
https://entokey.com/pathways-and-mechanisms-of-ocular-pain-and-photophobia-in-dry-eye-disease/
https://entokey.com/pathways-and-mechanisms-of-ocular-pain-and-photophobia-in-dry-eye-disease/
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloroethyl_cyclohexane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282800?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Toxicological Information
While specific quantitative toxicity data (LD50, LC50) for (2-Chloroethyl)cyclohexane is not

readily available, data for the related compound, cyclohexane, is provided below for context.

Chloroalkanes, as a class, are noted to be stable, not readily degradable, and can

bioaccumulate.[4] Short-chain chloroalkanes are considered very toxic to aquatic organisms

and potentially carcinogenic to humans.[4]

Toxicity Data for Cyclohexane (for reference):

Route Species Value

Oral LD50 Rat >5000 mg/kg[5][6]

Dermal LD50 Rabbit >2000 mg/kg[5][6]

Inhalation LC50 Rat >32880 mg/m³ (4 h)[5][6]

Experimental Protocols for Irritation Assessment
The GHS classification of (2-Chloroethyl)cyclohexane indicates that it is a skin and eye

irritant. The following are detailed methodologies for assessing these hazards, based on OECD

guidelines.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method (OECD TG 439)
This test method evaluates the potential of a chemical to cause skin irritation by measuring its

cytotoxic effect on a reconstructed human epidermis model.

Experimental Workflow:
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Start: Prepare RhE Tissue Cultures

Topically apply (2-Chloroethyl)cyclohexane
(and positive/negative controls) to triplicate tissues

Incubate for 60 minutes at 37°C

Rinse tissues to remove test chemical

Post-incubation for 42 hours

Perform MTT assay to assess cell viability

Measure formazan concentration
(proportional to viable cells)

Classify as Irritant or Non-Irritant

Irritant
(Viability ≤ 50%)

Yes

Non-Irritant
(Viability > 50%)

No

End

Click to download full resolution via product page

Workflow for In Vitro Skin Irritation Test (OECD TG 439).
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Methodology:

Tissue Preparation: Reconstructed human epidermis (RhE) tissues are equilibrated in culture

medium.

Chemical Application: The test substance, a positive control (e.g., 5% SDS), and a negative

control (e.g., PBS) are applied topically to the surface of the RhE tissues.

Exposure: The tissues are incubated with the test substance for 60 minutes.

Rinsing: The test substance is thoroughly rinsed from the tissue surface.

Post-incubation: The tissues are incubated in fresh medium for 42 hours.

Viability Assessment: Cell viability is determined using the MTT assay, where viable cells

convert MTT to a colored formazan product.

Classification: The substance is classified as a skin irritant if the tissue viability is reduced to

≤ 50% of the negative control.

Acute Eye Irritation/Corrosion Test (OECD TG 405)
This in vivo test evaluates the potential of a substance to cause eye irritation or corrosion.

Experimental Workflow:
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Start: Select healthy albino rabbits

Instill 0.1 mL of (2-Chloroethyl)cyclohexane
into the conjunctival sac of one eye

Observe for signs of irritation/corrosion
at 1, 24, 48, and 72 hours

Score ocular lesions (cornea, iris, conjunctiva)

Confirm with additional animals if necessary

Classify based on severity and reversibility of lesions

End

Click to download full resolution via product page

Workflow for Acute Eye Irritation Test (OECD TG 405).

Methodology:

Animal Selection: Healthy, young adult albino rabbits are used.

Substance Application: A single dose (typically 0.1 mL for liquids) of the test substance is

instilled into the conjunctival sac of one eye of the animal. The other eye serves as a control.
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Observation: The eyes are examined at 1, 24, 48, and 72 hours after instillation.

Scoring: Ocular lesions (corneal opacity, iritis, conjunctival redness, and chemosis) are

scored according to a standardized system.

Classification: The substance is classified based on the severity and reversibility of the

observed ocular lesions.

Signaling Pathways in Chemical-Induced Irritation
The irritant effects of chemicals like (2-Chloroethyl)cyclohexane on the skin, eyes, and

respiratory tract are often mediated by the activation of specific signaling pathways in sensory

neurons and epithelial cells. Two key pathways involved are the TRPA1 and NF-κB signaling

pathways.

TRPA1 Signaling Pathway in Sensory Irritation
The Transient Receptor Potential Ankryin 1 (TRPA1) ion channel is a key sensor for a wide

variety of chemical irritants.[7][8] Its activation in nociceptive (pain-sensing) neurons leads to

the sensation of irritation and triggers inflammatory responses.[9][10]
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TRPA1 Signaling Pathway in Chemical Irritation.

NF-κB Signaling Pathway in Skin Inflammation
The Nuclear Factor-kappa B (NF-κB) signaling pathway is a central regulator of the

inflammatory response in the skin.[11] Exposure to chemical irritants can activate this pathway

in keratinocytes, leading to the production of pro-inflammatory mediators.
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NF-κB Signaling Pathway in Skin Inflammation.
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First Aid Measures
Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get medical attention if irritation develops.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower

and upper eyelids occasionally. Get medical attention immediately.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Get medical attention immediately.

Fire-Fighting Measures
Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant

foam.

Specific Hazards: Combustible liquid. Vapors are heavier than air and may travel to a source

of ignition and flash back.

Protective Equipment: Wear self-contained breathing apparatus and full protective clothing.

Accidental Release Measures
Personal Precautions: Evacuate personnel to safe areas. Wear appropriate personal

protective equipment.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.

Methods for Cleaning Up: Absorb with an inert material and place in an appropriate waste

disposal container.

Disposal Considerations
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Dispose of contents/container in accordance with local, regional, national, and international

regulations.

This guide is intended for informational purposes for qualified professionals and does not

supersede any regulatory requirements or institutional safety protocols. Always consult the

most current Safety Data Sheet (SDS) for (2-Chloroethyl)cyclohexane before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1282800#2-chloroethyl-cyclohexane-safety-handling-
and-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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